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Compound of Interest

Compound Name: Cuprous iodide

Cat. No.: B041226 Get Quote

An In-depth Technical Guide to the Material Safety Data for Cuprous Iodide

This guide provides a comprehensive overview of the material safety information for cuprous
iodide (CuI), tailored for researchers, scientists, and drug development professionals. It

consolidates critical data on physical and chemical properties, hazards, toxicology, and

handling protocols to ensure safe laboratory practices.

Physicochemical Properties
Cuprous iodide is an inorganic compound with the chemical formula CuI.[1] It is a white solid

in its pure form, but samples often appear tan or reddish-brown due to impurities or oxidation of

the iodide anion to iodine.[1][2] It is practically insoluble in water and alcohol but dissolves in

the presence of complexing agents like ammonia, potassium iodide, or potassium cyanide.[2]

[3][4]

Table 1: Physical and Chemical Properties of Cuprous Iodide
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Property Value Citations

Molecular Formula CuI [1][5][6][7][8]

Molar Mass 190.45 g/mol [1][2][5][6][8]

Appearance

White to light brown/creamish

white powder or crystals.[1][5]

[9]

[1][5][9]

Odor Odorless [1]

Density 5.62 - 5.67 g/cm³ at 25 °C [1][2][3][5]

Melting Point 605 - 606 °C (1121 - 1123 °F) [1][3][6][10]

Boiling Point
1290 °C (2350 °F)

(decomposes)
[1][3][10]

Solubility in Water
0.000042 g/100 mL (practically

insoluble)
[1][2][4]

Vapor Pressure 10 mm Hg at 656 °C [1][9]

Hazard Identification and Classification
Cuprous iodide is classified as hazardous under the Globally Harmonized System (GHS). It is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[5][7][11][12] It is also very toxic to aquatic life with long-lasting effects.[5][6][11]

Table 2: Hazard Classification of Cuprous Iodide
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Classification
System

Identifier Description Citations

GHS Pictograms

Exclamation Mark,

Corrosive,

Environmental Hazard

[1]

GHS Signal Word Warning / Danger [5][6][8]

GHS Hazard

Statements
H302 Harmful if swallowed. [5][6][7][11][13]

H315 Causes skin irritation. [5][6][7][11][13]

H318 / H319

Causes serious eye

damage / Causes

serious eye irritation.

[5][6][7][8][11]

H335
May cause respiratory

irritation.
[5][6][7][11][13]

H410

Very toxic to aquatic

life with long lasting

effects.

[5][6][7][8][11]

NFPA 704 Rating Health

2 (Temporary

incapacitation or

residual injury)

[1][5]

Flammability 0 (Will not burn) [1][5]

Instability/Reactivity 0 (Normally stable) [1][5]

HMIS Rating Health 2 (Moderate Hazard) [5][6]

Flammability 0 (Minimal Hazard) [5][6]

Reactivity 0 (Minimal Hazard) [5][6]

Below is a diagram illustrating the logical relationships between exposure routes and the

primary health and environmental hazards of cuprous iodide.
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Caption: Logical relationships of cuprous iodide hazards.

Toxicological Information
The primary routes of exposure are ingestion, inhalation, and skin or eye contact.[14] Acute

oral toxicity data from studies on rats are available.[5][11] Ingestion can lead to symptoms such

as a metallic taste, nausea, and vomiting.[14]
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Table 3: Toxicological Data for Cuprous Iodide

Exposure
Route

Endpoint Value Species
Source /
Method

Oral LD50
300 - 2,000

mg/kg
Rat

OECD Test

Guideline 420[5]

[11]

Dermal LD50 > 2,000 mg/kg Rat / Rabbit ECHA[5][11]

Experimental Protocol: Acute Oral Toxicity
The cited LD50 value for oral toxicity was determined using the OECD Test Guideline 420:

Acute Oral Toxicity - Fixed Dose Procedure. This method is designed to assess the acute toxic

effects of a substance when administered orally at one of several fixed dose levels.

Key Methodological Steps:

Animal Selection: Healthy, young adult rats of a single sex (typically females, as they are

often slightly more sensitive) are used.

Housing and Fasting: Animals are caged individually and fasted overnight before dosing to

ensure the substance is not diluted by food in the stomach. Water is provided ad libitum.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube. The volume administered is kept as low as practical.

Fixed Dose Levels: The test typically begins using a dose from one of four fixed levels: 5, 50,

300, and 2000 mg/kg body weight. The starting dose is selected based on any existing

information about the substance's toxicity.

Observation Period: Animals are observed for signs of toxicity and mortality for at least 14

days. Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded

weekly.

Endpoint Determination: The test endpoint is the observation of clear signs of toxicity or

mortality at a given dose level, which then allows for classification of the substance
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according to GHS categories.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

The workflow for this experimental protocol is visualized below.
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Caption: Experimental workflow for OECD TG 420.
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Ecological Information
Cuprous iodide is classified as very toxic to aquatic life, with the potential for long-term

adverse effects in the aquatic environment.[5][7][11][14] Care must be taken to prevent its

release into drains and waterways.[6][11]

Table 4: Ecotoxicological Data for Cuprous Iodide

Endpoint Value Species Exposure Time Source

LC50 193 µg/L Fish 96 hours ECHA[11]

Exposure Controls and Personal Protection
To minimize exposure, work should be conducted in a well-ventilated area or under a fume

hood.[6][7] Appropriate personal protective equipment (PPE) must be worn.

Table 5: Occupational Exposure Limits for Cuprous Iodide (as Cu)

Parameter Value Organization

PEL (Permissible Exposure

Limit)
1 mg/m³ OSHA[1][15]

REL (Recommended Exposure

Limit)
1 mg/m³ NIOSH[1]

IDLH (Immediately Dangerous

to Life or Health)
100 mg/m³ NIOSH[1]

TLV (Threshold Limit Value) 1 mg/m³ ACGIH[15]

Recommended Personal Protective Equipment:

Eye/Face Protection: Safety glasses with side-shields or chemical goggles are mandatory.[5]

[11]
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Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) inspected prior to

use.[5][11] Wear a lab coat or other suitable protective clothing.[7]

Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator

(e.g., N95).[6]

Handling, Storage, and First Aid
Handling: Avoid contact with skin, eyes, and clothing.[5] Avoid the formation of dust and

aerosols.[6] Wash hands thoroughly after handling.[5][7] Storage: Keep the container tightly

closed in a dry, cool, and well-ventilated place.[5][6] The material is light-sensitive and should

be protected from direct sunlight.[5][6] Store away from incompatible materials such as strong

acids, strong bases, alkali metals, and oxidizing agents.[5][11] First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the skin with plenty of

soap and water. If irritation occurs, seek medical advice.[5][11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a poison center or doctor

for treatment advice.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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